2-(3-Bromophenyl)propan-1-ol
Overview
Description
2-(3-Bromophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Preliminary Study of Arylpropanonamines :
- This study focuses on the synthesis of compounds related to 2-(3-Bromophenyl)propan-1-ol, specifically 1-phenyl- and 1-(4-bromophenyl)-3-(N-2-hydroxyethyl-N-methylamino) propan-1-ol, for potential use as intravenous anesthetics (Stenlake, Patrick, & Sneader, 1989).
Tertiary Amines and Carbon Steel Corrosion Inhibition :
- The study synthesizes tertiary amines, including derivatives of 1,3-di-amino-propan-2-ol, to investigate their effectiveness in inhibiting carbon steel corrosion (Gao, Liang, & Wang, 2007).
Antimicrobial Agents from Substituted Phenyl Azetidines :
- Research on the reaction of 2-(4-bromo phenyl) methyl cyanide with other compounds to yield 3-amino-2-(4-bromo phenyl) propan-1-ol, which is further processed to create potential antimicrobial agents (Doraswamy & Ramana, 2013).
Toxicity and Cytotoxicity of Fluorescent Markers :
- A study on the toxicity of compounds synthesized from cardanol and glycerol, including 1-(4-(4-aminophenyl)-1H-1,2,3-triazole-1-yl)-3-(3-pentadecylphenoxy)propan-2-ol, for use as fluorescent markers in biodiesel quality control (Pelizaro et al., 2019).
Antifungal Evaluation of 1,2,3-Triazole Derivatives :
- This research involves the synthesis of 2-(1-aryl-1H-1,2,3-triazol-4-yl)propan-2-ols and their evaluation for antifungal activity against Candida strains (Lima-Neto et al., 2012).
α-Bromoacetoarenones and 3-(N,N-Dimethylamino)propan-1-ol :
- Research on the reaction of 3-(N,N-Dimethylamino)propan-1-ol with aryl α-bromoacetophenones, providing insights into the chemical structure and potential applications (Garcia, Fronczek, & Gandour, 1992).
Beta-Adrenoceptor Blocking Agents :
- Synthesis of 1-[(4-hydroxyphenethyl)amino]-3-(aryloxy)propan-2-ols, which are related to this compound, to study their affinity to beta-adrenoceptors (Rzeszotarski, Gibson, Eckelman, & Reba, 1979).
Isochromans Synthesis :
- Investigating the synthesis of isochromans from 1-(2-vinylphenyl)propan-2-ols, which are structurally similar to this compound, by using hydriodic acid or iodine-mediated cyclization (Kobayashi, Shikata, Maegawa, Fukamachi, Tanmatsu, & Konishi, 2010).
Safety and Hazards
Properties
IUPAC Name |
2-(3-bromophenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7,11H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNKJJFVUWHGEHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=CC(=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
81310-68-1 |
Source
|
| Record name | 2-(3-bromophenyl)propan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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